molecular formula C11H18 B8408380 (1-Ethyl-1-methylpropyl)cyclopentadiene

(1-Ethyl-1-methylpropyl)cyclopentadiene

Cat. No. B8408380
M. Wt: 150.26 g/mol
InChI Key: NKNPKEUTSAWSQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-Ethyl-1-methylpropyl)cyclopentadiene is a useful research compound. Its molecular formula is C11H18 and its molecular weight is 150.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1-Ethyl-1-methylpropyl)cyclopentadiene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1-Ethyl-1-methylpropyl)cyclopentadiene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(1-Ethyl-1-methylpropyl)cyclopentadiene

Molecular Formula

C11H18

Molecular Weight

150.26 g/mol

IUPAC Name

1-(3-methylpentan-3-yl)cyclopenta-1,3-diene

InChI

InChI=1S/C11H18/c1-4-11(3,5-2)10-8-6-7-9-10/h6-8H,4-5,9H2,1-3H3

InChI Key

NKNPKEUTSAWSQT-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(CC)C1=CC=CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 8.00 g (59.6 mol) of 6,6-diethylfulvene in 35 ml of ether, 60.0 ml (68.4 mmol) of an ether solution of methyllithium was dropwise added in a nitrogen atmosphere with ice cooling, followed by stirring at room temperature for one night. Then, 30 ml of water was added. The separated organic phase was washed with water and a saturated saline solution, then dried over magnesium sulfate and filtered. From the filtrate, the solvent was removed under reduced pressure to obtain a liquid. The liquid was subjected to vacuum distillation (92° C./40 mmHg) to obtain 5.50 g (36.6 mmol) of a light yellow liquid (yield: 61%). The analyzed values are given below.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two

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